Cas no 57083-02-0 (Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]-)

• Product name: Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]-
• CAS No: 57083-02-0
• MF: C₁₅H₁₃IO
• MW: 336.167596578598
• CID: 1603692
• PubChem ID: 54130987

Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]-
• 57083-02-0
• DB-116132

• Inchi： InChI=1S/C15H13IO/c1-17-15-10-6-13(7-11-15)3-2-12-4-8-14(16)9-5-12/h2-11H,1H3
• InChI Key： NUIVTEFCSHTKQY-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C=CC2=CC=C(C=C2)I

Computed Properties

• Exact Mass: 336.00069
• Monoisotopic Mass: 336.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 9.23